ethyl N-[(benzyloxy)methanethioyl]carbamate

• IUPAC Name: ethyl N-phenylmethoxycarbothioylcarbamate
• InChI: InChI=1S/C11H13NO3S/c1-2-14-10(13)12-11(16)15-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,13,16)
• InChI Key: JUDUZTLWYNAWGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=S)OCC1=CC=CC=C1
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol
• CAS No.: 59965-72-9

Description

Ethyl N-[(benzyloxy)methanethioyl]carbamate (C11H13NO3S) is a synthetic carbamate derivative that serves as a key chemical intermediate in organic and medicinal chemistry research. Its primary research value lies in its role as a precursor for the synthesis of heterocyclic compounds, particularly in the formation of 5-membered ring systems like 1,2,4-oxadiazole and 1,2,4-oxadiazolidine-3,5-dione, which are core structures of interest in the development of novel pharmacologically active molecules . The compound has a molecular weight of 239.28 g/mol. Its solid-state structure has been characterized by X-ray crystallography, confirming a triclinic crystal system and revealing that molecules form inversion dimers in the crystal lattice stabilized by N–H···S hydrogen bonds . The synthesis is typically achieved by reacting benzyl alcohol with ethyl isothiocyanatoformate under an inert atmosphere . This product is intended for research purposes in a controlled laboratory environment. It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should consult the relevant safety data sheet (SDS) prior to use and handle the compound with appropriate personal protective equipment.

Preparation Methods

The synthesis of ethyl N-[(benzyloxy)methanethioyl]carbamate involves the reaction of ethyl chloroformate with benzyloxyamine in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ethyl chloroformate. The product is then purified by recrystallization from an appropriate solvent . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Ethyl N-[(benzyloxy)methanethioyl]carbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or alcohol derivatives using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the carbonyl carbon, leading to the formation of various substituted carbamates.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from -78°C to room temperature . Major products formed from these reactions depend on the specific reagents and conditions used but typically include sulfoxides, sulfones, thiols, and substituted carbamates .

Scientific Research Applications

Scientific Research Applications

1. Chemistry:

• Building Block for Organic Synthesis: Ethyl N-[(benzyloxy)methanethioyl]carbamate serves as an important intermediate in the synthesis of more complex organic molecules. Its unique structure allows for various functional group transformations, making it valuable in synthetic organic chemistry .

2. Biology:

• Enzyme Inhibition Studies: The compound is utilized in research focusing on enzyme inhibition, particularly targeting enzymes involved in metabolic pathways. Its ability to modify protein interactions makes it a candidate for studying enzyme kinetics and inhibition mechanisms .
• Antimicrobial Activity: Preliminary studies suggest that derivatives of this compound exhibit antimicrobial properties, potentially effective against various bacterial strains .

3. Industry:

• Agrochemicals and Pharmaceuticals: this compound is employed as an intermediate in the production of specialty chemicals, agrochemicals, and pharmaceuticals, contributing to the development of new therapeutic agents .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against E. coli and S. aureus
Cytotoxicity	Selective toxicity towards cancer cell lines
Enzyme Inhibition	Potential inhibitor of acetylcholinesterase

Case Study 1: Antimicrobial Efficacy

A study published in MDPI examined the antimicrobial efficacy of related compounds, establishing a correlation between structural features and biological activity. Modifications to the thioether group significantly enhanced antimicrobial potency against gram-positive bacteria .

Case Study 2: Cytotoxic Effects on Cancer Cells

In vitro tests on various cancer cell lines revealed that compounds with similar frameworks exhibited IC50 values in the low micromolar range, indicating potential for development into anticancer agents. The precise mechanism through which this compound exerts its effects is still under investigation but may involve interference with microbial cell wall synthesis and induction of apoptosis in cancer cells through mitochondrial pathways .

Mechanism of Action

The mechanism by which ethyl N-[(benzyloxy)methanethioyl]carbamate exerts its effects involves the interaction with specific molecular targets, such as enzymes or proteins . The compound can form covalent bonds with the active sites of enzymes, leading to inhibition of enzyme activity . This interaction can disrupt normal biochemical pathways and result in various biological effects .

Comparison with Similar Compounds

Ethyl N-[(benzyloxy)methanethioyl]carbamate can be compared with other similar compounds, such as:

Ethyl N-[(phenylmethoxy)thioxomethyl]carbamate: Similar in structure but with different substituents on the carbamate group.

Mthis compound: Similar in structure but with a methyl group instead of an ethyl group.

The uniqueness of this compound lies in its specific substituents, which can influence its reactivity and biological activity .

Biological Activity

Ethyl N-[(benzyloxy)methanethioyl]carbamate is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant studies.

Chemical Structure and Properties

This compound has the molecular formula $C_{11}H_{13}NO_3S$. The compound contains a carbamate functional group, which is known for its diverse biological activities, including antimicrobial and anticancer properties. The presence of the benzyloxy group enhances lipophilicity, potentially improving bioavailability.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Carbamates often act as inhibitors of acetylcholinesterase (AChE), leading to increased levels of acetylcholine in synaptic clefts. This mechanism can result in various physiological effects, including enhanced neurotransmission and potential toxicity at high concentrations .
• Antimicrobial Activity : Similar compounds have demonstrated the ability to inhibit bacterial biofilms, particularly against strains like Methicillin-resistant Staphylococcus aureus (MRSA). The inhibition occurs at low micromolar concentrations, indicating significant potency .

Antimicrobial Efficacy

A study evaluating the antimicrobial properties of this compound showed promising results against various bacterial strains. The compound exhibited an IC50 value in the micromolar range, suggesting effective inhibition of bacterial growth and biofilm formation.

Compound	Target Organism	IC50 (µM)
This compound	Methicillin-resistant S. aureus	5-15

Toxicological Profile

While the compound shows potential therapeutic benefits, it is crucial to consider its toxicological profile. Carbamates can lead to reversible inhibition of AChE, resulting in symptoms such as nausea, vomiting, and respiratory distress at toxic levels .

Case Studies

• Case Study on Antimicrobial Resistance : In a study involving 45 analogues derived from ethyl N-(2-phenethyl) carbamate, one analogue was particularly effective against MRSA biofilms. This highlights the potential for derivatives of this compound in combating antibiotic resistance .
• Epidemiological Study on Carbamate Exposure : Research has indicated a correlation between agricultural exposure to carbamates and increased risk of non-Hodgkin lymphoma (NHL) among farmers. This underscores the need for careful evaluation of safety profiles for compounds related to carbamates .